Cas no 55804-66-5 (Coumarin 314)

Coumarin 314 is a fluorescent dye belonging to the coumarin family, known for its high quantum yield and photostability. It exhibits strong emission in the green-yellow region (~500–550 nm), making it suitable for applications in laser dyes, fluorescent probes, and optoelectronic devices. The compound demonstrates good solubility in polar organic solvents, facilitating its use in solution-based processes. Its rigid molecular structure contributes to minimal photobleaching, ensuring reliable performance in prolonged experiments. Coumarin 314 is also valued for its tunable spectral properties, which can be modified via substitution or environmental conditions. These characteristics make it a versatile tool in spectroscopy, bioimaging, and material science research.

Coumarin 314 structure

Product Name:Coumarin 314

CAS No:55804-66-5

MF:C₁₈H₁₉NO₄

MW:313.347765207291

MDL:MFCD00051334

CID:56847

PubChem ID:72653

Update Time:2025-06-07

Coumarin 314 Chemical and Physical Properties

Names and Identifiers

- Coumarin 314
- Ethyl 6,7,9,10-tetrahydro-8h,11H-quinolizino[9,9a,1-gh]coumarin-3-carboxylate
- 1,2,4,5,3H,6H,10H-Tetrahydro-9-carbethoxy[1]benzopyrano(9,9a,1-gh)-quinolizin-10-one
- Ethyl 11-oxo-2,3,6,7-tetrahydro-1H,5H,11H-pyrano[2,3-f]pyrido[3,2,1-ij]quinoline-10-carboxylate
- 8-Hydroxy-1,1,7,7-tetramethyljulolidine
- C 314
- COUMARIN 314,DYE CONTENT
- COUMARIN 504
- Coumarine 314
- Exciton Coumarin 504
- 2,3,5,6-1H,4H-Tetrahydro-9-carbethoxyquinolizino-[9,9a,1-gh]coumarin
- Ethyl 2,3,6,7-Tetrahydro-11-oxo-1H,5H,11H-[1]benzopyrano[6,7,8-ij]quinolizine-10-carboxylate
- WM5MO60RUO
- NSC338967
- VMJKUPWQKZFFCX-UHFFFAOYSA-N
- 1ST164087
- Ethyl 6,7,9,10-tetrahydro-8H,11H-quinolizino[9,9a, 1-gh]coumarin-3-carboxylate
- FT-0624077
- ethyl 11-oxo-2,3,5,6,7,11-hexahydro-1H-pyrano[2,3-f]pyrido[3,2,1-ij]quinoline-10-carboxylate
- CCRIS-4963
- Ethyl 11-oxo-2,3,5,6,7,11-hexahydro-1H-pyrano[2,3-f]
- EINECS 259-825-1
- CHEBI:51940
- 1H,5H,11H-[1]Benzopyrano[6,7,8-ij]quinolizine-10-carboxylic acid, 2,3,6,7-tetrahydro-11-oxo-, ethyl ester
- VU0549387-1
- 1H,11H-[1]Benzopyrano[6,7,8-ij]quinolizine-10-carboxylic acid, 2,3,6,7-tetrahydro-11-oxo-, ethyl ester
- ethyl11-oxo-2,3,5,6,7,11-hexahydro-1H-pyrano[2,3-f]pyrido[3,2,1-ij]quinoline-10-carboxylate
- coumarin-314
- 55804-66-5
- DTXSID4069052
- Oprea1_687293
- C-314
- EN300-240267
- ETHYL 4-OXO-3-OXA-13-AZATETRACYCLO[7.7.1.0(2),?.0(1)(3),(1)?]HEPTADECA-1,5,7,9(17)-TETRAENE-5-CARBOXYLATE
- C2268
- Q27123014
- Ethyl 4-oxo-3-oxa-13-azatetracyclo[7.7.1.0^{2,7}.0^{13,17}]heptadeca-1(17),2(7),5,8-tetraene-5-carboxylate
- NS00033401
- UNII-WM5MO60RUO
- 1H,5H,11H-(1)Benzopyrano(6,7,8-ij)quinolizine-10-carboxylic acid, 2,3,6,7-tetrahydro-11-oxo-, ethyl ester
- COUMARIN314
- pyrido[3,2,1-ij]quinoline-10-carboxylate
- A913750
- MFCD00051334
- AKOS000813874
- NCI60_002992
- Ethyl 2,3,6,7-tetrahydro-11-oxo-1H,5H,11H-(1)benzopyrano(6,7,8-ij)quinolizine-10-carboxylate
- 5-(4-Nitrophenyl)isoxazole-3-carboxylicAcid
- ethyl 1,2,4,5-tetrahydro-3H,6H,10H-1-benzopyrano[9,9a,1-gh]quinolizin- 10-one-9-oate
- SCHEMBL194640
- T71057
- Coumarin 314, Dye content 97 %
- VS-08649
- CHEMBL2000369
- ethyl 4-oxo-3-oxa-13-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1,5,7,9(17)-tetraene-5-carboxylate
- NSC 338967
- F9995-0517
- CCRIS 4963
- NSC-338967
- STK409685
- BBL028024
- DA-62474
- MDL： MFCD00051334
- Inchi： 1S/C18H19NO4/c1-2-22-17(20)14-10-12-9-11-5-3-7-19-8-4-6-13(15(11)19)16(12)23-18(14)21/h9-10H,2-8H2,1H3
- InChI Key： VMJKUPWQKZFFCX-UHFFFAOYSA-N
- SMILES： O1C(C(C(=O)OCC)=CC2=CC3CCCN4CCCC(=C12)C4=3)=O

Computed Properties

Exact Mass: 313.13100
Monoisotopic Mass: 313.131
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 3
Complexity: 543
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.8
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.2

Experimental Properties

Color/Form: powder
Density: 1.2389 (rough estimate)
Melting Point: 148.0 to 152.0 deg-C
Boiling Point: 453.15°C (rough estimate)
Flash Point: 281.9°C
Refractive Index: 1.5100 (estimate)
PSA: 59.75000
LogP: 2.73350
Solubility: Not determined

Coumarin 314 Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： R20/21/22;R36/37/38
Safety Instruction： S26-S37/39
Hazardous Material Identification：
Safety Term：S26;S37/39
Risk Phrases：R20/21/22; R36/37/38

Coumarin 314 Pricemore >>

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